4-Bromo-2-methoxy-6-nitrophenol

• Molecular Formula: C7H6BrNO4
• Molecular Weight: 248.03 g/mol
• IUPAC Name: 4-bromo-2-methoxy-6-nitrophenol
• InChI: InChI=1S/C7H6BrNO4/c1-13-6-3-4(8)2-5(7(6)10)9(11)12/h2-3,10H,1H3
• InChI Key: RPYBYIOJISGHNI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1O)[N+](=O)[O-])Br

Description

4-Bromo-2-methoxy-6-nitrophenol is a useful research compound. Its molecular formula is C7H6BrNO4 and its molecular weight is 248.03 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Trifluoroacetic anhydride (3.50 ml) was cooled to −78° C. 61% nitric acid (1.85 ml) was slowly added dropwise at −78° C., and the resultant mixture was stirred at 0° C. for 2.5 hours. The above nitrating agent was added to a solution of 4-bromoguaiacol (5.00 g) in ethyl acetate (50 ml) and the mixture was stirred at 0° C. for 1.5 hours. Saturated brine was added to the reaction solution, and an organic layer was then separated. The organic layer was washed with water and saturated brine, dried over magnesium sulfate, concentrated, and then allowed to cool to form crystals. After filtration, the crystal was washed with a small amount of n-hexane, and then dried under reduced pressure to obtain the object compound (4.02 g, yield 66%).